Cas no 1155156-49-2 (N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride)

N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride structure

1155156-49-2 structure

Product Name:N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride

CAS No:1155156-49-2

Molecular Formula:C₆H₁₂ClNO₂S

Molecular Weight:197.68297958374

CID:4573493

N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride Properties

Names and Identifiers

- Sulfamoyl chloride, N-(1-cyclopropylethyl)-N-methyl-
- N-(1-Cyclopropylethyl)-N-methylsulfamoyl Chloride
- InChIKey： HBWYFEPLSSZWKL-UHFFFAOYSA-N
- Inchi： 1S/C6H12ClNO2S/c1-5(6-3-4-6)8(2)11(7,9)10/h5-6H,3-4H2,1-2H3
- SMILES： S(Cl)(N(C(C1CC1)C)C)(=O)=O

N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01AAH7-50mg	N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride	1155156-49-2	95%	50mg	$269.00
A2B Chem LLC	AV58955-50mg	N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride	1155156-49-2	95%	50mg	$219.00	2024-04-20
Aaron	AR01AAPJ-50mg	N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride	1155156-49-2	95%	50mg	$265.00	2025-02-09
Enamine	EN300-66714-0.05g	N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride	1155156-49-2	95%	0.05g	$173.0
TRC	A619103-10mg	N-(1-Cyclopropylethyl)-N-methylsulfamoyl Chloride	1155156-49-2		10mg	$ 50.00	2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01066149-1g	N-(1-Cyclopropylethyl)-N-methylsulfamoyl chloride	1155156-49-2	95%	1g	￥3717.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1327927-50mg	n-(1-Cyclopropylethyl)-N-methylsulfamoyl chloride	1155156-49-2	95%	50mg	￥3732.00	2024-08-09

N-(1-cyclopropylethyl)-N-methylsulfamoyl chloride Related Literature

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Choon-Peng Chng Soft Matter, 2013,9, 7294-7301
2. Preparation of magnetic activated carbon from waste rice husk for the determination of tetracycline antibiotics in water samples

Jianqiu Lou,Xin Xu,Yunfang Gao,Dezhou Zheng,Jinyang Wang,Zuguang Li RSC Adv., 2016,6, 112166-112174
3. An ionic liquid template approach to graphene–carbon xerogel composites for supercapacitors with enhanced performance†

Zheng Ling,Qiang Dong,Bingqing Qian,Mengdi Zhang,Jieshan Qiu J. Mater. Chem. A, 2014,2, 14329-14333
4. Contents list

Chem. Commun., 2014,50, 12405-12416
5. Characterization of chemical components and the potential anti-influenza mechanism of Fructus Arctii by a strategy integrating pharmacological evaluations, chemical profiling, serum pharmacochemistry, and network pharmacology†

Min Li,Zhong-Yu Huang,Yu-Lin-Lan Yuan,Shuang-Shuang Cui New J. Chem., 2022,46, 18426-18446
6. The role of Cu species in electrospun CuO–CeO2 nanofibers for total benzene oxidation

Kuncan Wang,Yuxian Xu,Xiuyun Wang,Qingrong Qian New J. Chem., 2015,39, 1001-1005
7. The partial oxidation of propane under mild aqueous conditions with H2O2 and ZSM-5 catalysts†

Virginie Peneau,Greg Shaw,Robert D. Armstrong,Robert L. Jenkins,Nikolaos Dimitratos,Stuart H. Taylor,Horst W. Zanthoff,Stefan Peitz,Guido Stochniol,Graham J. Hutchings Catal. Sci. Technol., 2016,6, 7521-7531
8. Reactivity of mono- and divalent aluminium compounds towards group 15 nanoparticles†

Adrian Hauser,Luca Münzfeld,Peter W. Roesky Chem. Commun., 2021,57, 5503-5506
9. Protonated state and synergistic role of Nd3+ doped barium cerate perovskite for the enhancement of ionic pathways in novel sulfonated polyethersulfone for H2/O2 fuel cells

R. Gayathri,M. Ramesh Prabhu Soft Matter, 2020,16, 4220-4233
10. Heats of immersion of pure and doped magnesia in cyclohexane. Effects of micropores

Discuss. Faraday Soc., 1971,52, 187-195

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

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